N-(1,3-BENZOTHIAZOL-2-YL)-4-(3-BROMOPHENYL)-2-METHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
N-(1,3-BENZOTHIAZOL-2-YL)-4-(3-BROMOPHENYL)-2-METHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0919703
InChI:
InChI=1S/C24H20BrN3O2S/c1-13-20(23(30)28-24-27-16-8-2-3-11-19(16)31-24)21(14-6-4-7-15(25)12-14)22-17(26-13)9-5-10-18(22)29/h2-4,6-8,11-12,21,26H,5,9-10H2,1H3,(H,27,28,30)
SMILES:
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=CC=C3)Br)C(=O)NC4=NC5=CC=CC=C5S4
Molecular Formula:
C24H20BrN3O2S
Molecular Weight:
494.4 g/mol
N-(1,3-BENZOTHIAZOL-2-YL)-4-(3-BROMOPHENYL)-2-METHYL-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
CAS No.:
Cat. No.: VC0919703
Molecular Formula: C24H20BrN3O2S
Molecular Weight: 494.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H20BrN3O2S |
|---|---|
| Molecular Weight | 494.4 g/mol |
| IUPAC Name | N-(1,3-benzothiazol-2-yl)-4-(3-bromophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
| Standard InChI | InChI=1S/C24H20BrN3O2S/c1-13-20(23(30)28-24-27-16-8-2-3-11-19(16)31-24)21(14-6-4-7-15(25)12-14)22-17(26-13)9-5-10-18(22)29/h2-4,6-8,11-12,21,26H,5,9-10H2,1H3,(H,27,28,30) |
| Standard InChI Key | ZCXXZPUHCVRVDO-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=CC=C3)Br)C(=O)NC4=NC5=CC=CC=C5S4 |
| Canonical SMILES | CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=CC=C3)Br)C(=O)NC4=NC5=CC=CC=C5S4 |
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